7-Bromothiochromane

• Molecular Formula: C9H9BrS
• Molecular Weight: 229.14 g/mol
• IUPAC Name: 7-bromo-3,4-dihydro-2H-thiochromene
• InChI: InChI=1S/C9H9BrS/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6H,1-2,5H2
• InChI Key: XWDXIXAZVVCBNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)Br)SC1

Description

7-Bromothiochromane is a useful research compound. Its molecular formula is C9H9BrS and its molecular weight is 229.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Bromothiochromane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Bromothiochromane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 7-bromo-2,3-dihydro-4H-thiochromen-4-one (1 g) in trifluoroacetic acid (12 ml) was treated with triethylsilane (1.48 ml) and the mixture was stirred at reflux for 4 h. Water was added and the mixture extracted with ethyl acetate. The organic solution was washed with brine, dried (Na2SO4) and evaporated. The residue was purified by chromatography on a Biotage cartridge (40 g) eluting with petrol-diethyl ether (10:1) to give the title compound (946 mg). LCMS RT=3.71 min